Evidence for the interaction of a transition-metal ion with the oxygen atom of a terminal metal carbonyl group
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2971000067A
Abstract
The complex Co3[Fe(CN)5CO]2 has been prepared and shown to contain a carbonyl group bonded to transition metals through both its carbon and oxygen atoms.
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